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Compound of Interest

Ethyl 4-hydroxyazepane-1-
Compound Name:

carboxylate
CAS No.: 109386-74-5
Cat. No.: B13021262

Get Quote

Introduction & Strategic Context

Ethyl 4-hydroxyazepane-1-carboxylate (Formula: CO9H17NO3; MW: 187.24 g/mol ) is a
critical seven-membered heterocyclic intermediate. Its structural features—specifically the
conformationally flexible azepane ring, the ethyl carbamate protecting group, and the chiral
hydroxyl center at C4—make it a highly valued building block in the synthesis of complex
neuroactive therapeutics, including muscarinic M4 receptor agonists and bridged tricyclic
carbamoylpyridones for HIV treatment .

Because downstream synthetic steps (such as tosylation or Grignard reactions) are highly
sensitive to moisture, stereochemistry, and starting material purity, a rigorous, self-validating
analytical framework is required . This application note details the orthogonal analytical
methodologies required to fully characterize this compound.

Core Analytical Workflow
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Analytical workflow for the characterization of ethyl 4-hydroxyazepane-1-carboxylate.

Structural Elucidation: NMR Spectroscopy

Expertise & Experience: The azepane ring undergoes rapid pseudorotation at room
temperature, which can lead to signal broadening in 1H NMR. Furthermore, the protons on the
C2/C7 carbons (adjacent to the carbamate nitrogen) and the C3/C5/C6 carbons heavily
overlap. To establish causality in signal assignment, high-field NMR (= 400 MHz) combined
with 2D correlation experiments (COSY for vicinal coupling, HSQC for carbon-proton mapping)
is mandatory. The ethyl carbamate group provides distinct, non-overlapping signals (a triplet
and a quartet) that serve as reliable internal integration standards.

Self-Validating Protocol:

o Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of DMSO-d6 containing
0.03% v/v Tetramethylsilane (TMS) as an internal reference.

e 1H NMR Acquisition: Acquire at 400 MHz using 16 scans, a relaxation delay (D1) of 2.0 s,
and an acquisition time of 3.0 s.
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e 13C NMR Acquisition: Acquire at 100 MHz using 1024 scans, D1 of 2.0 s, with continuous
broadband proton decoupling.

 Validation: Ensure the integration of the ethyl CH3 triplet (6 1.18) is exactly 3.00. The sum of
all integrated multiplet regions must equal the 17 protons of the molecular formula.

Purity Profiling and Mass Spectrometry (LC-MS)

Expertise & Experience: Ethyl 4-hydroxyazepane-1-carboxylate is typically synthesized via
the sodium borohydride reduction of ethyl 4-oxoazepane-1-carboxylate . LC-MS is deployed to
separate the target alcohol from unreacted ketone precursors. Electrospray lonization (ESI) in
positive mode is highly effective because the carbamate moiety and the hydroxyl group readily
coordinate with protons and sodium ions, yielding robust [M+H]+ (m/z 188.1) and[M+Na]+ (m/z
210.1) signals.

Self-Validating Protocol:

e Chromatography: Inject 1 pL of a 0.1 mg/mL sample onto a C18 column (2.1 x 50 mm, 1.7
pm) maintained at 40°C.

e Gradient: Use Mobile Phase A (0.1% Formic Acid in H20) and B (0.1% Formic Acid in
Acetonitrile). Run a linear gradient from 5% B to 95% B over 4.0 minutes at 0.4 mL/min.

e Mass Spectrometry: Operate the ESI source in positive mode. Set capillary voltage to 3.0 kV,
desolvation temperature to 350°C, and scan range from m/z 100 to 500.

 Validation: A blank injection must precede the sample to rule out carryover. The mass error
for the [M+H]+ peak must be < 5 ppm for high-resolution systems.
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Proposed ESI-MS positive mode fragmentation pathway for m/z 188.1.

Stereochemical Analysis: Chiral HPLC

Expertise & Experience: Because position 4 of the azepane ring is a chiral center, the
compound exists as (R) and (S) enantiomers. Biological targets, such as the M4 receptor,
exhibit strict stereospecificity . Normal-phase chiral chromatography using an immobilized
amylose or cellulose-based stationary phase is required to determine the enantiomeric excess
(ee) of the synthesized batch.

Self-Validating Protocol:

Column: Chiralpak IC (4.6 x 250 mm, 5 pum).

Isocratic Elution: Hexane / Isopropanol (85:15, v/v) at a flow rate of 1.0 mL/min.

Detection: UV absorbance at 210 nm (targeting the carbamate t-1t* transition).

Validation: Inject a racemic standard first. The system is only validated if the resolution (Rs)
between the (R) and (S) peaks is = 1.5 (baseline resolution).

Orthogonal Techniques: FTIR and Karl Fischer Titration
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Expertise & Experience: The immediate downstream utility of this compound often involves
converting the C4 hydroxyl into a leaving group (e.g., via tosylation) . Because tosyl chloride is
highly sensitive to hydrolysis, the moisture content of the azepanol intermediate must be strictly
controlled. Karl Fischer (KF) titration provides exact quantitative water content, while FTIR
offers orthogonal qualitative proof of the hydroxyl group.

Self-Validating Protocol:

e FTIR: Analyze via Attenuated Total Reflectance (ATR). Look for the broad O-H stretch
(~=3400 cm~1) and the sharp, intense C=0 carbamate stretch (~1680-1700 cm™~1).

o Karl Fischer Titration: Dissolve 100 mg of the sample in anhydrous methanol within the
titration vessel. Titrate with a standard Hydranal composite reagent.

» Validation: Moisture content must be calculated as <0.1% w/w before releasing the batch for
moisture-sensitive downstream synthesis.

Quantitative Data Summaries

Table 1: 1H NMR Spectral Assignments (400 MHz, DMSO-d6)

Chemical Shift (9, L . Structural
Multiplicity Integration .
ppm) Assignment
1.18 Triplet (t) 3H Ethyl -CH3
) Azepane ring -CH2-
1.37-1.86 Multiplet (m) 6H
(C3, C5, C6)
] Azepane ring -CH2-N-
3.07-3.44 Multiplet (m) 4H
(C2,C7)
_ Azepane ring -CH-OH
3.75-3.85 Multiplet (m) 1H
(C4)
4.05 Quartet (q) 2H Ethyl -CH2-O-

| 4.55 | Doublet (d) | 1H | -OH (Exchangeable with D20) |
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Table 2: Key Chromatographic Parameters

Parameter LC-MS (Purity Profiling)

Stationary Phase C18 (2.1 x 50 mm, 1.7 pm)

Chiral HPLC (Stereo-
Resolution)

Chiralpak IC (4.6 x 250
mm, 5 pm)

A: 0.1% FAin H20 B: 0.1% FA

Hexane / Isopropanol (85:15,

Mobile Phase ) o
in Acetonitrile viv)
) Gradient (5% to 95% B in 4 )
Elution Mode _ Isocratic
min)
Flow Rate 0.4 mL/min 1.0 mL/min
Detection ESI+ (m/z 188.1 [M+H]+) UV Absorbance @ 210 nm

| Critical Metric | Mass error <5 ppm | Peak Resolution (Rs) = 1.5 |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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